N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C20H21N3O5/c1-4-18-22-20(28-23-18)13-5-7-14(8-6-13)27-12-19(24)21-16-11-15(25-2)9-10-17(16)26-3/h5-11H,4,12H2,1-3H3,(H,21,24)
• InChI Key: GTJBADWVLAWKCV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)OCC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as DOXO-EMCH, is a chemical compound that has been of great interest to scientists due to its potential applications in scientific research. DOXO-EMCH is a derivative of the phenethylamine hallucinogen 2C-H, and it has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is believed to exert its effects by binding to the 5-HT2A receptor and activating it. This activation leads to a cascade of biochemical events that ultimately result in changes in the activity of neurons in the brain. The exact nature of these changes is still not fully understood, but they are thought to be responsible for the effects of this compound on mood, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects in laboratory experiments. These effects include changes in heart rate, blood pressure, body temperature, and respiration. This compound has also been found to produce alterations in perception, including visual and auditory hallucinations.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is that it is highly selective for the 5-HT2A receptor, which allows scientists to study the effects of receptor activation in isolation. However, one limitation of this compound is that it is not very potent, which means that high concentrations are required to produce significant effects. This can make it difficult to study the effects of this compound in vivo, as high doses may produce unwanted side effects.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of interest is the development of more potent derivatives of this compound that can be used at lower concentrations. Another area of interest is the study of the long-term effects of this compound on the brain, particularly with respect to its potential for producing neurotoxicity. Finally, there is interest in using this compound as a tool for studying the role of the 5-HT2A receptor in the pathophysiology of certain psychiatric disorders, such as schizophrenia and depression.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be synthesized by reacting 2,5-dimethoxyphenethylamine with 4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenol in the presence of acetic anhydride and pyridine. The resulting product can be purified by recrystallization from ethanol.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been used in scientific research as a tool for studying the function of certain receptors in the brain. Specifically, this compound has been found to bind to the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. By studying the effects of this compound on this receptor, scientists hope to gain a better understanding of the mechanisms underlying these important brain functions.